Cas no 85290-76-2 (Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate)

Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate structure

85290-76-2 structure

Product Name:Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate

CAS No:85290-76-2

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD00233458

CID:664709

PubChem ID:10313289

Update Time:2024-10-26

Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 1,3-dimethyl-, ethyl ester
- 1,3-Dimethyl-1H-pyrazole-4-carboxylic acid ethyl ester
- Ethyl 1,3-dimethyl-4-pyrazolecarboxylate
- Ethyl1,3-dimethyl-1H-pyrazole-4-carboxylate
- CS-0137704
- DTXSID70437980
- ALBB-027472
- Ethyl 1,3-dimethylpyrazole-4-carboxylate
- MD-0706
- SCHEMBL3267578
- STK652665
- J-520506
- UEOAHNKIDQAFPD-UHFFFAOYSA-N
- AKOS005073586
- DB-076317
- MFCD00233458
- F17944
- 85290-76-2
- AB05030
- MDL： MFCD00233458
- Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-5-10(3)9-6(7)2/h5H,4H2,1-3H3
- InChI Key： UEOAHNKIDQAFPD-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=NN(C)C=1)OCC

Computed Properties

Exact Mass: 168.089877630g/mol
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 44.1Å²

Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049003567-1g	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2	95%	1g	$671.96	2023-08-31
TRC	E260400-50mg	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2		50mg	$ 120.00	2022-06-05
TRC	E260400-100mg	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2		100mg	$ 200.00	2022-06-05
TRC	E260400-250mg	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2		250mg	$ 390.00	2022-06-05
Chemenu	CM189088-100mg	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2	95+%	100mg	$90	2021-08-05
Chemenu	CM189088-250mg	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2	95+%	250mg	$150	2021-08-05
Chemenu	CM189088-1g	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2	95+%	1g	$350	2021-08-05
Chemenu	CM189088-5g	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate	85290-76-2	95+%	5g	$975	2021-08-05
abcr	AB270359-250 mg	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate, 95%; .	85290-76-2	95%	250mg	€117.60	2023-04-26
abcr	AB270359-1 g	Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate, 95%; .	85290-76-2	95%	1g	€230.90	2023-04-26

Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate Production Method

Production Method 1

51145-57-4

85290-76-2

85290-77-3

Reaction Conditions

1.1 Solvents: Methanol

Reference

Reaction of 2-dimethylaminomethylene-1,3-diones with dinucleophiles. VI. Synthesis of ethyl or methyl 1,5-disubstituted 1H-pyrazole-4-carboxylates

Menozzi, Giulia; Mosti, Luisa; Schenone, Pietro, Journal of Heterocyclic Chemistry, 1987, 24(6), 1669-75

Production Method 2

85290-78-4

85290-76-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 8 h, rt

Reference

Comprehensive evaluation of chiral penflufen metabolite (penflufen-3-hydroxy-butyl): Identification, synthesis, enantioseparation, toxicity and enantioselective metabolism

Di, Shanshan; Liu, Ruiquan; Liu, Zhenzhen; Xu, Hao; Zhao, Huiyu; et al, Ecotoxicology and Environmental Safety, 2023, 251,

Production Method 3

141-97-9

4637-24-5

85290-76-2

85290-77-3

Reaction Conditions

1.1 Solvents: 2,2,2-Trifluoroethanol ; 0 °C; 10 min, rt

Reference

Catalyst-free one-pot synthesis of 1,4,5-trisubstituted pyrazoles in 2,2,2-trifluoroethanol

Alinezhad, Heshmatollah; Tajbakhsh, Mahmood; Zare, Mahboobeh, Journal of Fluorine Chemistry, 2011, 132(11), 995-1000

Production Method 4

66975-53-9

49836-24-0

85290-76-2

85290-77-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 1 - 10 h, -20 °C

Reference

Toward Continuous-Flow Synthesis of Biologically Interesting Pyrazole Derivatives

Das, Amrita; Ishitani, Haruro; Kobayashi, Shu, Advanced Synthesis & Catalysis, 2019, 361(22), 5127-5132

Production Method 5

3788-94-1

85290-76-2

Reaction Conditions

Reference

Systemic fungicides. The synthesis of certain pyrazole analogs of carboxin

Huppatz, John L., Australian Journal of Chemistry, 1983, 36(1), 135-47

Production Method 6

3788-94-1

85290-76-2

Reaction Conditions

1.1 Solvents: Ethanol ; rt; 1 h, 5 °C; 3 h, reflux

Reference

Synthesis and Nematocidal Activity of N-Substituted 3-Methyl-1H-pyrazole-4-carboxamide Derivatives Against Meloidogyne incognita

Cheng, Long; Shen, Zhong-Hua; Xu, Tian-Ming; Tan, Cheng-Xia; Weng, Jian-Quan; et al, Journal of Heterocyclic Chemistry, 2018, 55(4), 946-950

Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate Raw materials

Ethyl 1,3-dimethyl-1H-pyrazole-4-carboxylate Preparation Products

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